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Compound of Interest

Compound Name: 4-Mercaptophenylacetic acid

Cat. No.: B013652

For researchers, scientists, and drug development professionals, ensuring the safe handling
and disposal of chemicals is paramount. This guide provides essential, immediate safety and
logistical information for the proper disposal of 4-Mercaptophenylacetic acid, a compound
that requires careful management due to its potential hazards.

l. Understanding the Hazards

4-Mercaptophenylacetic acid is classified with several hazards that necessitate cautious
handling and specific disposal protocols. It is known to cause skin irritation, serious eye
damage, and may cause respiratory irritation.[1][2][3] Additionally, it is characterized by a
strong, unpleasant odor (stench).[4][5]

Hazard Classifications:
o Skin Irritation (Category 2)[3]
e Serious Eye Damage (Category 1)[3]

e Specific Target Organ Toxicity - Single Exposure (Category 3), targeting the respiratory
system[6]

Il. Personal Protective Equipment (PPE)

Before handling 4-Mercaptophenylacetic acid, especially during disposal procedures, it is
crucial to wear appropriate Personal Protective Equipment (PPE) to minimize exposure risks.
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PPE Category

Specification

Rationale

Eye Protection

Chemical safety goggles or
eyeglasses as described by
OSHA.[1]

To prevent serious eye

damage from splashes or dust.

[1]2]

Hand Protection

Compatible chemical-resistant

gloves.[1]

To prevent skin irritation upon
contact.[1][2]

Respiratory Protection

NIOSH/MSHA or European
Standard EN 149 approved
respirator (e.g., dust mask type
N95).[1]

To avoid respiratory irritation
from inhaling dust.[1][2]

Protective Clothing

Appropriate protective clothing

to prevent skin exposure.[1]

To protect skin from accidental

contact.[1]

lll. Spill and Contamination Management

In the event of a spill, immediate and thorough cleanup is necessary to prevent exposure and

environmental contamination.

Ventilation: Ensure the affected area is well-ventilated.[1]

collection, clean the contaminated area thoroughly.[1]

IV. Disposal Workflow

The proper disposal of 4-Mercaptophenylacetic acid must be conducted in accordance with

Containment: Prevent the spill from entering drains or surface water.[1][4][5]

Cleanup: Collect the spilled material in closed, suitable containers for disposal.[1][6] After

Personal Protection: Wear the recommended PPE during cleanup.

local, regional, national, and international regulations.[1] The primary method of disposal is

through an approved waste disposal plant.[4][5][6] The following workflow outlines the

procedural steps for its collection and disposal from a laboratory setting.
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Disposal Workflow

Step 1: Waste Collection

'

Collect 4-Mercaptophenylacetic acid waste in a
dedicated, compatible, and sealed container.

Step 2: Labeling

'

Clearly label the container with:
- 'Hazardous Waste'
- '4-Mercaptophenylacetic acid'
- Associated hazard symbols (e.g., corrosive, irritant)

Step 3: Segregation and Storage

'

Store the waste container in a designated,
well-ventilated, and secure area.
Segregate from incompatible materials.

Step 4: Arrange for Disposal

'

Contact your institution's Environmental Health and
Safety (EHS) office or a licensed hazardous
waste disposal contractor.

Step 5: Documentation

'

Maintain records of the waste generated,
including quantity and disposal date,
as per institutional and regulatory requirements.

Click to download full resolution via product page

Caption: Workflow for the proper disposal of 4-Mercaptophenylacetic acid.
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V. First-Aid Procedures

In case of accidental exposure, immediate first aid is critical.

Exposure Route First-Aid Procedure

Immediately flush eyes with plenty of flowing

water for 10 to 15 minutes, holding eyelids
Eye Contact )

apart. Remove contact lenses if present and

easy to do. Consult an ophthalmologist.[1][2]

Wash immediately with plenty of water and soap
Skin Contact for at least 15 minutes. Remove contaminated

clothing and shoes. Call a physician.[1][2]

Move the person to fresh air. If they feel unwell,

Inhalation

call a POISON CENTER or doctor.[2][6]

Wash out the mouth with water provided the
Ingestion person is conscious. Call a physician.[1] Do not

induce vomiting.

Important Note: Always have the Safety Data Sheet (SDS) available when seeking medical
attention.[2][5] The toxicological properties of this material have not been thoroughly
investigated.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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